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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl tridecanoate

CAS No.: 1731-88-0

Cat. No.: S599513

Chemical Identity & Properties

The table below summarizes the basic identification and physical property data for methyl tridecanoate.

Please note that many specific data points were not available (N/A) in the searched material [1].

Property Description

Chemical Name Methyl tridecanoate [1]
CAS Number 1731-88-0 [1]
Molecular Formula C14H2502 [1]
Molecular Weight 228.37 g/mol [1]
Physical State Solid [1]

Melting Point N/A

Boiling Point N/A

Flash Point N/A

Solubility Insoluble in water [2] [1]
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Hazards Identification and First Aid

According to the sourced Safety Data Sheet, methyl tridecanoate is not classified as a hazardous
substance [1]. Nevertheless, standard laboratory precautions and first aid measures are advised, as

summarized below.

Aspect Description

Classification Not a hazardous substance or mixture [1].

GHS Label Not a hazardous substance or mixture [1].

Elements

Inhalation Move to fresh air. If breathing is difficult, give CPR (avoid mouth-to-mouth). Get

medical attention [1].

Skin Contact Rinse thoroughly with plenty of water. Remove contaminated clothing and consult
a physician [1].

Eye Contact Immediately flush eyes with plenty of water for several minutes, holding eyelids
open. Remove contact lenses. Call a physician [1].

Ingestion Rinse mouth with water (if conscious). Do not induce vomiting. Get immediate
medical attention [1].

Handling, Storage, and Disposal

Adhering to safe handling and storage procedures is crucial to maintain a safe laboratory environment.

Aspect Guideline
Safe Avoid inhalation, and contact with skin and eyes. Use in a well-ventilated area. Avoid
Handling dust formation [1].

Safe Storage  Keep the container tightly sealed in a cool, well-ventilated place. Store away from
direct heat and ignition sources [1].
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Aspect Guideline

Accidental Wear personal protective equipment. Absorb the spill with a suitable inert material

Spills (e.g., diatomite). Clean surfaces with alcohol and dispose of according to regulations
[1].

Disposal Dispose of the substance and contaminated packaging in accordance with all local,

state, and federal regulations [1].

Safe Handling Workflow

The diagram below outlines the key procedures for safely handling methyl tridecanoate in a laboratory

setting, based on the guidelines from the SDS [1].

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.abmole.com/literature/methyl-tridecanoate-msds.html
https://www.abmole.com/literature/methyl-tridecanoate-msds.html
https://www.smolecule.com/products/s599513?utm_src=pdf-body
https://www.abmole.com/literature/methyl-tridecanoate-msds.html
https://www.smolecule.com/products/s599513?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Wear Appropriate PPE:
Safety goggles, gloves,
impervious lab coat

Work in Well-Ventilated Area
or Fume Hood

Avoid Actions That
Create Dust or Aerosols

Know Emergency Procedures
and Eye Wash/Shower Locations
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Research Use and Context

e Specified Use: The available data sheet explicitly states that methyl tridecanoate is for research
use only and is not intended for human or veterinary diagnostic or medical use [2] [1].

¢ Toxicological Information: The toxicological effects of this product have not been thoroughly
studied. It is not listed as a carcinogen by NTP, IARC, OSHA, or ACGIH [1].

Recommendations for Further Information

The information found is limited. For a comprehensive risk assessment, I strongly suggest you:

e Consult Reputable Databases: Obtain a full SDS from major chemical suppliers like Sigma-Aldrich
(Merck) or Thermo Fisher Scientific.

¢ Verify in Your Context: The properties and hazards of chemicals can vary with form (e.g., powder
vs. solution) and specific experimental conditions. Ensure the SDS you use matches your intended
application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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